butyl {[3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetate

• Molecular Formula: C23H24O6
• Molecular Weight: 396.4 g/mol
• IUPAC Name: butyl 2-[3-(3,5-dimethylphenoxy)-4-oxochromen-7-yl]oxyacetate
• InChI: InChI=1S/C23H24O6/c1-4-5-8-26-22(24)14-27-17-6-7-19-20(12-17)28-13-21(23(19)25)29-18-10-15(2)9-16(3)11-18/h6-7,9-13H,4-5,8,14H2,1-3H3
• InChI Key: DVVNOVXXIOGNEX-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC(=CC(=C3)C)C

Description

• Butyl {[3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetate is a chemical compound with the molecular formula C₂₁H₂₅NO₄ and CAS number 304886-34-8 .
• It belongs to the class of organic compounds known as benzoates.
• The compound features a butyl ester group attached to a chromone (4H-chromen-4-one) scaffold, which contains a phenoxy substituent at position 3 and a keto group at position 4.
• Its structure combines elements of both esters and chromones, making it interesting for various applications.

Preparation Methods

• Synthetic routes for butyl {[3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetate are not widely documented.
• Industrial production methods may involve esterification of the corresponding acid (3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl)acetic acid) with butanol in the presence of an acid catalyst.

Chemical Reactions Analysis

• Butyl {[3-(3,5-dimethylphenoxy)-4-oxo-4H-chromen-7-yl]oxy}acetate can undergo various reactions:
  • Ester hydrolysis: Conversion to the corresponding acid and butanol.
  • Esterification: Formation of the ester from the acid and butanol.
  • Transesterification: Exchange of the butyl group with another alcohol.
• Common reagents include acids, bases, and alcohol sources.

Scientific Research Applications

Chemistry: Used as a model compound for studying ester hydrolysis and transesterification reactions.

Biology: Investigated for its potential as a prodrug or drug delivery system due to its ester functionality.

Medicine: May have applications in drug design or as a precursor for bioactive molecules.

Industry: Limited information, but potential use in fine chemicals or pharmaceuticals.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application.
• If used as a prodrug, it would undergo hydrolysis in vivo, releasing the active compound.
• Further research is needed to elucidate specific molecular targets and pathways.

Comparison with Similar Compounds

• Similar compounds include other benzoate esters with chromone scaffolds, such as:
  • Butyl 3-{[(3,4-dimethylphenoxy)acetyl]amino}benzoate .
  • Butyl 3-{[(4-isopropylphenoxy)acetyl]amino}benzoate .
  • Butyl 4-{[(4-methylphenoxy)acetyl]amino}benzoate .
  • Butyl 3-{[(4-chloro-3-methylphenoxy)acetyl]amino}benzoate .
  • Butyl 3-{[(2,4-dibromophenoxy)acetyl]amino}benzoate .
  • Butyl 3-{[(4-chlorophenoxy)acetyl]amino}benzoate .
  • Butyl 3-{[(3,4-dichlorobenzoyl)amino}benzoate .
• Each compound exhibits unique variations in substituents and functional groups.

Remember that this information is based on available data, and further research may provide additional insights